Cas no 2224-40-0 (2-Hexanol, 1-nitro-)

• Product Name: 2-Hexanol, 1-nitro-
• CAS No: 2224-40-0
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 1411699
• Update Time: 2024-08-16

2-Hexanol, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanol, 1-nitro-

• Inchi： 1S/C6H13NO3/c1-2-3-4-6(8)5-7(9)10/h6,8H,2-5H2,1H3
• InChI Key： MGGGUUMQEMJSNJ-UHFFFAOYSA-N
• SMILES： C([N+]([O-])=O)C(O)CCCC

Computed Properties

• Exact Mass: 147.08959

Experimental Properties

• Density: 1.0564 g/cm3(Temp: 25 °C)
• Boiling Point: 80 °C(Press: 1 Torr)
• PSA: 63.37
• pka: 8.50±0.50(Predicted)